Cas no 1227508-41-9 (3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester
• CAS No: 1227508-41-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5075751
• Update Time: 2025-06-09

3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester
• Ethyl 2-fluoro-5-methylnicotinate

• Inchi： 1S/C9H10FNO2/c1-3-13-9(12)7-4-6(2)5-11-8(7)10/h4-5H,3H2,1-2H3
• InChI Key： GKKLICQMYAMQBY-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(C)C=C1C(OCC)=O

Additional information on 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester

3-Pyridinecarboxylic Acid, 2-Fluoro-5-Methyl-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 1227508-41-9, commonly referred to as 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, pharmacological activities, and recent advancements in its utilization.

3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The molecule features a pyridine ring substituted with a carboxylic acid group at the 3-position, a fluorine atom at the 2-position, and a methyl group at the 5-position. The ethyl ester functionality further enhances its chemical versatility. This structure makes it an interesting candidate for various chemical transformations and biological assays.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of electron-withdrawing groups like fluorine and methyl substituents can significantly influence the molecule's electronic properties, making it suitable for interactions with biological targets. For instance, the fluorine atom at the 2-position introduces electron-withdrawing effects, which can modulate the acidity of the carboxylic acid group and enhance its bioavailability.

The synthesis of 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester involves multi-step organic reactions. Typically, it starts with the preparation of the pyridine ring through cyclization reactions. Subsequent steps include nucleophilic substitutions or electrophilic aromatic substitutions to introduce the desired substituents. The formation of the ethyl ester is often achieved via transesterification or direct esterification methods. Researchers have optimized these steps to improve yield and purity, ensuring scalability for potential industrial applications.

Pharmacological studies on this compound have revealed promising results in various therapeutic areas. For example, pyridine-based compounds have shown potential as anti-inflammatory agents due to their ability to inhibit cyclooxygenase enzymes. Additionally, recent research has explored their role as inhibitors of histone deacetylases (HDACs), which are implicated in cancer progression. The methyl and fluorine substituents in this molecule may enhance its binding affinity to these targets, making it a valuable lead compound for drug discovery.

In terms of environmental impact, understanding the degradation pathways of 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester is crucial for assessing its ecological safety. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to evaluate its persistence in different environmental compartments and potential risks to aquatic life.

Looking ahead, advancements in computational chemistry and artificial intelligence are expected to revolutionize the design and optimization of pyridine derivatives like this compound. Machine learning algorithms can predict its pharmacokinetic properties and toxicity profiles with high accuracy, reducing the need for extensive experimental testing. This integration of computational tools with experimental validation will accelerate drug development pipelines involving this molecule.

In conclusion, 3-Pyridinecarboxylic acid, 2-fluoro-5-methyl-, ethyl ester (CAS No. 1227508-41-9) stands out as a versatile compound with significant potential in pharmaceutical research. Its unique structure enables diverse chemical reactivity and biological activity, making it a valuable asset for developing novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing modern medicine.